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Compound of Interest

Compound Name: AJ2-71

Cat. No.: B11929903 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential, step-by-step guidance for the proper disposal

of AJ2-71, a small molecule inhibitor of SLC15A4 used in inflammation research. While AJ2-71
is shipped as a non-hazardous chemical, adherence to established laboratory waste

management protocols is crucial.

Key Data for AJ2-71 Handling and Disposal
For easy reference, the following table summarizes key quantitative data related to the

handling and storage of AJ2-71.

Property Value Citation

Molecular Weight 312.37 g/mol

Formula C₂₀H₁₆N₄

Appearance Solid

Storage (Short-term) 0 - 4 °C (days to weeks)

Storage (Long-term) -20 °C (months to years)

Shipping Condition
Shipped under ambient

temperature
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Experimental Protocol: Disposal of Solid AJ2-71
Waste
The following procedure outlines the recommended steps for the disposal of solid AJ2-71 and

contaminated labware. This protocol is based on general guidelines for the disposal of non-

hazardous solid chemical waste in a laboratory setting.[1][2][3][4]

Personnel Protective Equipment (PPE): Before beginning any disposal procedures, ensure you

are wearing appropriate PPE, including:

Safety glasses

Lab coat

Gloves

Procedure:

Segregation: Do not mix AJ2-71 waste with hazardous chemical waste streams (e.g.,

solvents, heavy metals, reactive chemicals).[1]

Waste Collection:

Place solid AJ2-71, contaminated consumables (e.g., weighing paper, pipette tips), and

empty vials into a designated waste container labeled "Non-Hazardous Solid Chemical

Waste."

This container should be a durable, sealable container appropriate for solid waste.

Container Labeling: Ensure the waste container is clearly and accurately labeled. The label

should include:

The words "Non-Hazardous Solid Waste"

The primary chemical constituent (AJ2-71)

The date the container was started
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Storage of Waste: Store the sealed waste container in a designated area away from general

laboratory traffic until it is collected by your institution's Environmental Health and Safety

(EHS) department or disposed of according to institutional guidelines.

Empty Containers: Empty AJ2-71 containers should be triple-rinsed with a suitable solvent if

required by your institution's policies. The rinsate may need to be collected as hazardous

waste. If not rinsed, the empty container should be disposed of in the solid chemical waste

stream.[3]

Consult Institutional Policies: Always consult your institution's specific guidelines for chemical

waste disposal.[3] Local regulations and institutional policies may have specific requirements

for the disposal of non-hazardous chemical waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of AJ2-
71.
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Caption: Decision workflow for the disposal of AJ2-71 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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